Cas no 1823260-50-9 (Tert-butyl 3-(6-methoxypyridin-2-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 3-(6-methoxypyridin-2-yl)piperazine-1-carboxylate
• CAS No: 1823260-50-9
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 5925242
• PubChem ID: 165664897
• Update Time: 2025-05-25

Tert-butyl 3-(6-methoxypyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(6-methoxypyridin-2-yl)piperazine-1-carboxylate
• 1823260-50-9
• EN300-1879651
• Tert-butyl 3-(6-methoxypyridin-2-yl)piperazine-1-carboxylate

• Inchi： 1S/C15H23N3O3/c1-15(2,3)21-14(19)18-9-8-16-12(10-18)11-6-5-7-13(17-11)20-4/h5-7,12,16H,8-10H2,1-4H3
• InChI Key： PPVIPKPTPPEMIA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC=C(N=2)OC)C1)=O

Computed Properties

• Exact Mass: 293.17394160g/mol
• Monoisotopic Mass: 293.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.7Ų

Additional information on Tert-butyl 3-(6-methoxypyridin-2-yl)piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(6-methoxypyridin-2-yl)piperazine-1-carboxylate (CAS No. 1823260-50-9)

Tert-butyl 3-(6-methoxypyridin-2-yl)piperazine-1-carboxylate (CAS No. 1823260-50-9) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperazine derivative is widely recognized for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. Its unique structural features, including the methoxypyridine and tert-butyl carbamate moieties, make it a versatile building block for drug discovery.

The growing interest in CNS-targeted drugs has propelled the demand for advanced intermediates like Tert-butyl 3-(6-methoxypyridin-2-yl)piperazine-1-carboxylate. Researchers are increasingly exploring its potential in addressing neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The compound's ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin, has made it a focal point in modern medicinal chemistry.

From a synthetic perspective, CAS No. 1823260-50-9 exemplifies the convergence of heterocyclic chemistry and carbamate protection strategies. The tert-butyloxycarbonyl (Boc) group serves as a protective moiety for the piperazine nitrogen, enabling selective functionalization during multi-step syntheses. This attribute is particularly valuable in the design of peptidomimetics and small molecule inhibitors, where precise control over molecular architecture is crucial.

The 6-methoxypyridine component of this compound contributes significantly to its physicochemical properties, influencing parameters such as lipophilicity, solubility, and metabolic stability. These characteristics are frequently searched by pharmaceutical scientists optimizing drug-like properties and ADME profiles. Recent trends in AI-assisted drug design have further highlighted the importance of such structurally diverse building blocks in virtual screening libraries.

Quality control of Tert-butyl 3-(6-methoxypyridin-2-yl)piperazine-1-carboxylate typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is critical for research applications, with most commercial suppliers offering material with ≥95% purity. This aligns with the pharmaceutical industry's increasing emphasis on high-quality intermediates for GMP-compliant synthesis.

Environmental and safety considerations for handling CAS 1823260-50-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's stability under various storage conditions is frequently queried by researchers, with most studies indicating optimal preservation at 2-8°C in airtight containers.

The commercial availability of Tert-butyl 3-(6-methoxypyridin-2-yl)piperazine-1-carboxylate has expanded significantly in recent years, reflecting its growing importance in drug discovery. Major chemical suppliers and custom synthesis providers now routinely include this compound in their catalogs, often offering both milligram and kilogram quantities to accommodate different research scales. Pricing trends indicate stable demand, with costs influenced by purity levels and order volumes.

Future research directions for this compound likely involve its incorporation into novel drug candidates targeting GPCRs (G-protein coupled receptors) and kinase pathways. The structural flexibility of the piperazine core allows for diverse modifications, making it valuable for structure-activity relationship (SAR) studies. Additionally, its potential in proteolysis targeting chimera (PROTAC) development represents an emerging application area in targeted protein degradation therapies.

For researchers working with CAS 1823260-50-9, recent literature highlights several optimized synthetic routes that improve yield and reduce byproduct formation. These methodological advances address common search queries regarding efficient synthesis and scale-up procedures. The compound's compatibility with various coupling reagents and catalytic systems further enhances its utility in modern organic synthesis.

In conclusion, Tert-butyl 3-(6-methoxypyridin-2-yl)piperazine-1-carboxylate stands as a prime example of how strategic molecular design creates valuable tools for pharmaceutical innovation. Its dual functionality as both a protected amine and aromatic heterocycle positions it at the intersection of multiple drug discovery paradigms. As the field moves toward more sophisticated targeted therapies and precision medicine, compounds like this will continue to play pivotal roles in advancing therapeutic science.